3-amino-6-(4-chlorophenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one

• Molecular Formula: C12H8ClN3OS2
• Molecular Weight: 309.8 g/mol
• IUPAC Name: 3-amino-6-(4-chlorophenyl)-2-sulfanylidene-1H-thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C12H8ClN3OS2/c13-7-3-1-6(2-4-7)9-5-8-10(19-9)11(17)16(14)12(18)15-8/h1-5H,14H2,(H,15,18)
• InChI Key: AQUDMLICEKWMDC-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=CC3=C(S2)C(=O)N(C(=S)N3)N)Cl

Description

3-amino-6-(4-chlorophenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one is a thienopyrimidine derivative with potential anticancer activity. It is a small molecule inhibitor of the protein kinase, BRAF, which is frequently mutated in melanoma and other cancers.

Mechanism of Action

The mechanism of action of 3-amino-6-(4-chlorophenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one involves the inhibition of the BRAF protein kinase. This kinase is frequently mutated in melanoma and other cancers, leading to the activation of the MAPK/ERK signaling pathway and uncontrolled cell growth. By inhibiting BRAF, 3-amino-6-(4-chlorophenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one blocks this pathway and promotes cancer cell death.
Biochemical and Physiological Effects:
In addition to its anticancer effects, 3-amino-6-(4-chlorophenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one has been found to have other biochemical and physiological effects. It has been shown to inhibit the activity of other protein kinases, including RAF1 and KDR. It has also been found to inhibit the growth of certain bacteria, including Staphylococcus aureus.

Advantages and Limitations for Lab Experiments

One major advantage of 3-amino-6-(4-chlorophenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one is its specificity for the BRAF protein kinase. This allows for targeted inhibition of cancer cells while minimizing damage to healthy cells. However, one limitation is its potential for toxicity at higher doses, which can limit its use in clinical settings.

Future Directions

There are several potential future directions for research on 3-amino-6-(4-chlorophenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one. One area of focus could be on developing more potent and selective inhibitors of BRAF. Another area could be on investigating the use of this compound in combination with other targeted therapies for cancer treatment. Additionally, further research could be done on the potential use of this compound in the treatment of bacterial infections.

Synthesis Methods

The synthesis of 3-amino-6-(4-chlorophenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one involves the reaction of 2,4-dichloro-5-methylpyrimidine with 4-chlorobenzyl mercaptan in the presence of potassium carbonate and dimethylformamide. The resulting intermediate is then reacted with 3-aminopropanol in the presence of sodium hydride to form the final product.

Scientific Research Applications

3-amino-6-(4-chlorophenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one has been extensively studied for its potential as an anticancer agent. It has been shown to inhibit the growth of various cancer cell lines, including melanoma, colorectal, and lung cancer cells. In addition, it has been found to be effective in inhibiting the growth of cancer cells that are resistant to other targeted therapies.